Cas no 14287-83-3 (Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI))
14287-83-3 structure
Product Name:Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
CAS No:14287-83-3
MF:C23H28O11
MW:480.461828231812
CID:231084
PubChem ID:429924
Update Time:2025-04-19
Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
- ANGUIDINE DERIV 3A,4B,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
- nivalenol tetraacetate
- (3,10,11-Triacetyloxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
- DTXSID60931669
- NSC267035
- 3a,7a,15-Tetracetoxy-12,13-epoxy-trichothec-9-en-8-one
- NSC-267035
- 8-Oxo-12,13-epoxytrichothec-9-ene-3,4,7,15-tetrayl tetraacetate
- 14287-83-3
- ANGUIDINE DERIV 3A,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
-
- Inchi: 1S/C23H28O11/c1-10-7-15-22(8-29-11(2)24,18(16(10)28)32-13(4)26)21(6)19(33-14(5)27)17(31-12(3)25)20(34-15)23(21)9-30-23/h7,15,17-20H,8-9H2,1-6H3
- InChI Key: HKXFBXFPGBNOQH-UHFFFAOYSA-N
- SMILES: O1CC21C1C(C(C2(C)C2(COC(C)=O)C(C(C(C)=CC2O1)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 480.16300
- Monoisotopic Mass: 480.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.37
- Boiling Point: 563.5°Cat760mmHg
- Flash Point: 241.8°C
- Refractive Index: 1.549
- PSA: 144.03000
- LogP: 0.41630
Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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